Cas no 2162939-91-3 ([S(R)]-N-((1R)-(Adamantan-1-yl)(5-(diphenylphosphanyl)-9,9-dimethyl-9H-xanthen-4-yl)methyl)-2-methyl-2-propanesulfinamide, 95%)

• Product Name: [S(R)]-N-((1R)-(Adamantan-1-yl)(5-(diphenylphosphanyl)-9,9-dimethyl-9H-xanthen-4-yl)methyl)-2-methyl-2-propanesulfinamide, 95%
• CAS No: 2162939-91-3
• MF: C₄₂H₄₈NO₂PS
• MW: 661.874791145325
• MDL: MFCD32857507
• CID: 5039257
• PubChem ID: 139269947
• Update Time: 2026-02-28

[S(R)]-N-((1R)-(Adamantan-1-yl)(5-(diphenylphosphanyl)-9,9-dimethyl-9H-xanthen-4-yl)methyl)-2-methyl-2-propanesulfinamide, 95% Chemical and Physical Properties

Names and Identifiers

• [S(R)]-N-((1R)-(Adamantan-1-yl)(5-(diphenylphosphanyl)-9,9-dimethyl-9H-xanthen-4-yl)methyl)-2-methyl
• N-[1-adamantyl-(5-diphenylphosphanyl-9,9-dimethylxanthen-4-yl)methyl]-2-methylpropane-2-sulfinamide
• MFCD32857507
• [S(R)]-N-((1S)-(Adamantan-1-yl)(5-(diphenylphosphanyl)-9,9-dimethyl-9H- xanthen-4-yl)methyl)-2-methyl-2-propanesulfinamide
• MFCD33401719
• [S(R)]-N-((1R)-(Adamantan-1-yl)(5-(diphenylphosphanyl)-9,9-dimethyl-9H- xanthen-4-yl)methyl)-2-methyl-2-propanesulfinamide
• 2183514-08-9
• N-{adamantan-1-yl[5-(diphenylphosphanyl)-9,9-dimethylxanthen-4-yl]methyl}-2-methylpropane-2-sulfinamide
• [S(R)]-N-((1R)-(adamantan-1-yl)(5-(diphenylphosphanyl)-9,9-dimethyl-9H- xanthen-4-yl)methyl)-2-methyl-2-propanesulfinamide, 95%
• SY287210
• (R)-N-[(S)-Adamantan-1-yl[5-(diphenylphosphino)-9,9-dimethyl-9H-xanthen-4-yl]methyl]-2-methylpropane-2-sulfinamide
• SY287209
• 2162939-91-3
• [S(R)]-N-((1R)-(Adamantan-1-yl)(5-(diphenylphosphanyl)-9,9-dimethyl-9H-xanthen-4-yl)methyl)-2-methyl-2-propanesulfinamide, 95%

• MDL： MFCD32857507
• Inchi： 1S/C42H48NO2PS/c1-40(2,3)47(44)43-39(42-25-28-22-29(26-42)24-30(23-28)27-42)33-18-12-19-34-37(33)45-38-35(41(34,4)5)20-13-21-36(38)46(31-14-8-6-9-15-31)32-16-10-7-11-17-32/h6-21,28-30,39,43H,22-27H2,1-5H3/t28?,29?,30?,39?,42?,47-/m1/s1
• InChI Key： DDAVVJQEEHFBRU-OLONABNLSA-N
• SMILES： [S@@](C(C)(C)C)(NC(C1=CC=CC2C(C)(C)C3C=CC=C(C=3OC1=2)P(C1C=CC=CC=1)C1C=CC=CC=1)C12CC3CC(CC(C3)C1)C2)=O

Computed Properties

• Exact Mass: 661.31433795g/mol
• Monoisotopic Mass: 661.31433795g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 47
• Rotatable Bond Count: 8
• Complexity: 1060
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.2
• Topological Polar Surface Area: 57.5